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Executive Summary
Methacrylic anhydride (MAAH) is a highly reactive monomer essential for synthesizing a

variety of polymers and functionalized materials used in coatings, adhesives, and biomedical

applications.[1][2][3] While stable under controlled conditions, its thermal stability is a critical

parameter for safe handling, storage, and processing.[4] This guide provides a comprehensive

overview of the thermal properties of methacrylic anhydride, including its decomposition

behavior, potential for hazardous polymerization, and recommended analytical methods for its

characterization. Key data is presented in structured tables, and standard experimental

protocols are detailed to assist researchers in performing their own thermal analyses.

The primary thermal hazards associated with methacrylic anhydride are its combustibility and

the potential for explosive polymerization when heated.[5][6] Upon decomposition, it can

release hazardous products, including carbon monoxide (CO) and carbon dioxide (CO2).[6][7]

Adherence to strict storage and handling protocols, such as refrigeration under an inert

atmosphere and the use of chemical inhibitors, is paramount to ensure its stability and prevent

hazardous reactions.

Chemical and Physical Properties
Methacrylic anhydride is a colorless to pale yellow liquid with a pungent odor.[2] It is

flammable, moisture-sensitive, and reacts exothermically with water.[1][8] A summary of its key

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1362417?utm_src=pdf-interest
https://www.benchchem.com/product/b1362417?utm_src=pdf-body
https://www.benchchem.com/product/b1362417?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5317721.htm
https://cymitquimica.com/cas/760-93-0/
https://www.atamanchemicals.com/maah-methacrylic-anhydride_u27483/
https://scipoly.com/wp-content/uploads/2020/09/m174-sds.pdf
https://www.benchchem.com/product/b1362417?utm_src=pdf-body
https://www.benchchem.com/product/b1362417?utm_src=pdf-body
https://trc-corp.com/wp-content/uploads/SDS/Methacrylic%20Anhydride%20-%20SDS%20English.pdf
https://www.fishersci.fi/store/msds?partNumber=11436820&productDescription%3DMETHACRYLIC+ANHYDRIDE%2C+94+%25%2C+STAB.+50G&countryCode=FI&language=en
https://www.fishersci.fi/store/msds?partNumber=11436820&productDescription%3DMETHACRYLIC+ANHYDRIDE%2C+94+%25%2C+STAB.+50G&countryCode=FI&language=en
https://www.chemos.de/import/data/msds/GB_en/760-93-0-A0011601-GB-en.pdf
https://www.benchchem.com/product/b1362417?utm_src=pdf-body
https://cymitquimica.com/cas/760-93-0/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5317721.htm
https://en.wikipedia.org/wiki/Methacrylic_anhydride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


physical and chemical properties is provided below.

Table 1: Physical and Chemical Properties of Methacrylic Anhydride

Property Value Source(s)

CAS Number 760-93-0 [1]

Molecular Formula C₈H₁₀O₃ [1]

Molecular Weight 154.16 g/mol [9]

Appearance Colorless to light yellow liquid [1][2]

Melting Point -20°C [1]

Boiling Point 87°C @ 13 mmHg (17.3 hPa) [1][8]

Density 1.035 g/cm³ @ 25°C

Flash Point 84°C (183.2°F) [5]

Vapor Pressure 0.9 hPa @ 20°C [10]

| Solubility | Soluble in ethanol and ether; reacts with water |[1][2] |

Thermal Stability and Hazards
Under recommended storage conditions, methacrylic anhydride is considered stable.[4]

However, exposure to heat, sparks, open flames, or high temperatures can lead to hazardous

situations.[5]

Thermal Decomposition
When heated to decomposition, methacrylic anhydride emits acrid smoke and irritating

fumes.[11] The primary hazardous combustion products are carbon monoxide (CO) and carbon

dioxide (CO2).[6][7] Safety data sheets indicate a maximum permissible surface temperature

for equipment (ATEX Temperature Class T2) of 300°C, suggesting that decomposition

becomes a significant risk at elevated temperatures.[7]

Hazardous Polymerization
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While hazardous polymerization will not occur under normal storage and handling conditions,

the risk increases significantly with heat.[5] Methacrylic anhydride may polymerize explosively

when heated or involved in a fire.[5] Polymerization can also be initiated by exposure to light.

To mitigate this risk, commercial preparations are typically stabilized with inhibitors such as 2,4-

dimethyl-6-tert-butylphenol or 1,1,3-Tris(3-tert-butyl-4-hydroxy-6-methylphenyl)butane.[2]

Incompatibilities
Methacrylic anhydride is incompatible with a range of substances that can catalyze

hazardous reactions. These include:

Strong bases and acids[5]

Strong oxidizing and reducing agents[5]

Alcohols and amines[12]

Water, with which it reacts exothermically[11][12]

Table 2: Thermal Hazard and Stability Data

Parameter Information Source(s)

Stability

Stable under
recommended storage
conditions.

[4]

Conditions to Avoid

Heat, sparks, open flames,

high temperatures, freezing,

direct sunlight, and exposure

to light.

[4][5]

Hazardous Polymerization
May occur explosively upon

heating or exposure to light.
[5]

Hazardous Decomposition

Products

Carbon monoxide (CO),

Carbon dioxide (CO2), acrid

smoke, and irritating fumes.

[6][7][11]
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| Incompatible Materials | Strong acids, strong bases, oxidizing agents, reducing agents, water,

alcohols, amines. |[5][12] |

Experimental Protocols for Thermal Analysis
While specific thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC)

data for methacrylic anhydride monomer is not extensively published, standard

methodologies can be applied to characterize its thermal behavior.

General Protocol for Thermogravimetric Analysis (TGA)
TGA measures the change in mass of a sample as a function of temperature or time, providing

information on thermal stability and decomposition temperatures.

Objective: To determine the onset temperature of decomposition and the mass loss profile of

methacrylic anhydride.

Methodology:

Instrument Calibration: Calibrate the TGA instrument for mass and temperature according to

the manufacturer's specifications.

Sample Preparation: Place a small, representative sample (typically 5-10 mg) into a clean,

inert TGA crucible (e.g., aluminum or alumina).

Experimental Conditions:

Place the crucible in the TGA furnace.

Purge the furnace with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 50

mL/min) to prevent oxidative degradation.[13]

Equilibrate the sample at a starting temperature (e.g., 30°C).

Heating Program: Heat the sample at a constant rate (e.g., 10°C/min) from the starting

temperature to a final temperature well above the expected decomposition (e.g., 500°C).[13]
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Data Analysis: Plot the sample mass (or mass percentage) versus temperature. The onset of

decomposition is identified as the temperature at which significant mass loss begins.

General Protocol for Differential Scanning Calorimetry
(DSC)
DSC measures the heat flow into or out of a sample as it is heated, cooled, or held at a

constant temperature. It is used to detect thermal events such as melting, crystallization, and

exothermic reactions like polymerization.

Objective: To identify the onset temperature of thermal polymerization and other phase

transitions.

Methodology:

Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using

certified standards (e.g., indium).[14]

Sample Preparation:

Place a small liquid sample (typically 2-5 mg) into a hermetically sealed aluminum pan to

prevent volatilization.[15]

Prepare an identical empty, hermetically sealed pan to serve as a reference.[15]

Experimental Conditions:

Place the sample and reference pans into the DSC cell.

Purge the cell with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 50 mL/min).

[13]

Equilibrate the sample at a sub-ambient temperature (e.g., -40°C) to observe any low-

temperature transitions.

Heating Program: Heat the sample at a controlled rate (e.g., 10°C/min) to a temperature

below its decomposition point (as determined by TGA) to avoid damaging the instrument.[16]
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Data Analysis: Plot the heat flow versus temperature. An exothermic peak (heat release)

indicates the onset of polymerization. Endothermic peaks (heat absorption) correspond to

events like melting.

Safe Handling and Storage
Proper storage is critical to maintaining the stability and purity of methacrylic anhydride.

Table 3: Recommended Storage and Handling Conditions

Parameter Recommendation Source(s)

Storage Temperature
2-8°C is commonly cited
for long-term stability.

[1]

Atmosphere
Store under an inert gas (e.g.,

nitrogen or argon).
[1]

Container

Tightly sealed, opaque

containers. Do not use plastic

or glass for flammable liquids.

[5][10]

Environment
Store in a cool, dry, dark, and

well-ventilated area.
[5][10]

Ignition Sources

Keep away from heat, sparks,

open flames, and other ignition

sources.

[5][6]

Inhibitor

Ensure the presence of an

appropriate polymerization

inhibitor.

[2]

| Handling | Use in a well-ventilated area or outdoors. Ground all equipment during transfer. |[5]

|

Diagrams and Workflows
Logical Workflow for Thermal Hazard Assessment
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The following diagram illustrates a logical workflow for assessing the thermal stability and

potential hazards of a reactive monomer like methacrylic anhydride.

1. Preparation & Screening

2. Detailed Analysis

3. Evaluation

Sample Acquisition
(with stabilizer)

Initial Screening (DSC)
Dynamic Ramp (e.g., 10°C/min)

Identify major
exothermic events

Decomposition Analysis (TGA)
Determine onset of mass loss

Isothermal Analysis (DSC)
Hold at various temperatures
to assess stability over time

Guide temperature
selection

Evolved Gas Analysis (TGA-FTIR)
Identify decomposition products

Data Interpretation
- Onset Temperatures

- Enthalpy of Polymerization
- Decomposition Profile

Risk Assessment & Safe
Operating Limit Definition
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Click to download full resolution via product page

Caption: Logical workflow for thermal hazard assessment of methacrylic anhydride.

Experimental Workflow for TGA-FTIR Analysis
This diagram shows the process flow for identifying gaseous decomposition products using a

coupled Thermogravimetric Analyzer and Fourier-Transform Infrared Spectrometer.
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1. Sample Loading
(5-10 mg in TGA pan)

2. Inert Gas Purge
(Nitrogen flow)

3. TGA Heating Program
(e.g., 10°C/min ramp)

4. Mass Loss Measurement
(TG Curve Generation)

5. Gas Transfer
(Heated transfer line)

Evolved Gases

7. Data Correlation
(IR spectra vs. Temp/Mass Loss)

6. FTIR Gas Cell
(Real-time scanning)

Click to download full resolution via product page

Caption: Experimental workflow for TGA-FTIR analysis of evolved gases.
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Potential Thermal Reaction Pathways
This diagram outlines the potential competing reactions methacrylic anhydride can undergo

when subjected to thermal stress.

Methacrylic Anhydride

Poly(methacrylic anhydride) Exothermic
 Polymerization 

Decomposition Products
(CO, CO₂, acrid fumes) Fragmentation 

Thermal Energy
(Heat, Δ)

 Further
 Degradation 

Click to download full resolution via product page

Caption: Potential thermal reaction pathways for methacrylic anhydride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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